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Compound of Interest

Compound Name: Lornoxicam

Cat. No.: B1675139 Get Quote

A comprehensive guide for researchers and drug development professionals on the proper

handling and disposal of Lornoxicam, ensuring laboratory safety and regulatory compliance.

Lornoxicam, a non-steroidal anti-inflammatory drug (NSAID), requires meticulous disposal

procedures due to its acute oral toxicity. This guide provides essential, step-by-step instructions

for the safe management of Lornoxicam waste in research and development environments,

aligning with federal and local regulations to foster a secure laboratory workspace.

Hazard Profile of Lornoxicam
Before delving into disposal protocols, it is crucial to understand the hazard characteristics of

Lornoxicam. Safety Data Sheets (SDSs) consistently classify Lornoxicam with the following

hazard statement:

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed

This high acute toxicity necessitates that all personnel handling Lornoxicam are fully aware of

its potential dangers and are trained in appropriate safety measures.
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The primary regulation governing hazardous waste in the United States is the Resource

Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency

(EPA). Under RCRA, hazardous wastes are categorized as either "listed" or "characteristic"

wastes.

A critical determination for the disposal of any chemical is whether it is on the EPA's P-list or U-

list of hazardous wastes. P-listed wastes are acutely toxic, and their disposal is subject to more

stringent regulations. Based on a review of the EPA's P-list of acutely hazardous wastes,

Lornoxicam (CAS No. 70374-39-9) is not explicitly listed.

However, the absence of Lornoxicam from the P-list does not exempt it from hazardous waste

regulations. Its high acute toxicity means it could be considered hazardous under state

regulations, which can be more stringent than federal rules. Therefore, it is imperative to

manage Lornoxicam waste with a high degree of caution.

Step-by-Step Disposal Protocol for Lornoxicam
To ensure the safe and compliant disposal of Lornoxicam, the following procedures should be

strictly adhered to in a laboratory setting. This protocol is designed to minimize risk to

personnel and the environment.

1. Waste Identification and Segregation:

All waste materials containing Lornoxicam, including pure substance, contaminated labware

(e.g., vials, syringes, pipette tips), and personal protective equipment (PPE), must be

segregated from non-hazardous waste at the point of generation.

Use designated, clearly labeled, and leak-proof waste containers.

2. Waste Container Labeling:

Label all Lornoxicam waste containers with the words "Hazardous Waste."

The label must also include:

The chemical name: "Lornoxicam"

The hazard characteristic: "Acutely Toxic"
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The accumulation start date (the date the first piece of waste is placed in the container).

3. Storage of Lornoxicam Waste:

Store Lornoxicam waste in a designated satellite accumulation area (SAA) that is at or near

the point of generation and under the control of the laboratory personnel.

Ensure the storage area is secure and away from drains or water sources.[1]

Keep waste containers tightly closed except when adding waste.

4. Disposal of Empty Containers:

Due to the acute toxicity of Lornoxicam, empty containers that held the pure substance

should be managed as hazardous waste.[2] They should not be triple-rinsed for reuse or

disposed of in the regular trash. Place them in the designated Lornoxicam hazardous waste

container.

5. Final Disposal Procedure:

Lornoxicam waste must be disposed of through a licensed hazardous waste disposal

company.[3]

Do not dispose of Lornoxicam down the drain or in the regular trash.[4]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste. They will ensure that the waste is

transported to a permitted treatment, storage, and disposal facility (TSDF).

6. Spill Management:

In the event of a Lornoxicam spill, immediately alert personnel in the area.

Wearing appropriate PPE (gloves, lab coat, safety goggles), contain the spill with an inert

absorbent material.

Collect the absorbed material and place it in a sealed, labeled hazardous waste container.
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Decontaminate the spill area.

Report the spill to your EHS department.

Logical Workflow for Lornoxicam Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Lornoxicam in a laboratory setting.
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By adhering to these procedures, research facilities can ensure the safe and compliant

disposal of Lornoxicam, thereby protecting their personnel and the environment. It is the

responsibility of every individual in the laboratory to understand and follow these guidelines.

Always consult your institution's specific policies and your local and state regulations for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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